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Compound of Interest

Compound Name: 2,4-Dimethylsulfolane

Cat. No.: B094816 Get Quote

Essential Safety and Handling Guide for 2,4-
Dimethylsulfolane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,4-Dimethylsulfolane in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe and compliant

use of this compound.
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Property Value

Chemical Name 2,4-Dimethylsulfolane

Synonyms
2,4-Dimethyltetrahydrothiophene 1,1-dioxide,

Tetrahydro-2,4-dimethylthiophene 1,1-dioxide[1]

CAS Number 1003-78-7[1]

Molecular Formula C6H12O2S[1]

Molecular Weight 148.22 g/mol [1]

Appearance
Colorless to yellow or clear light brown liquid[1]

[2]

Boiling Point 280-281 °C (with some decomposition)[1]

Melting Point -3 °C[3]

Density 1.136 g/mL at 25 °C[3]

Flash Point 138-145 °C[2]

Solubility
Limited miscibility with water. Miscible with lower

aromatic hydrocarbons.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
2,4-Dimethylsulfolane is classified as toxic if swallowed, in contact with skin, or if inhaled.[2] It

may cause irritation to the eyes, skin, respiratory system, and digestive tract.[2] The

toxicological properties of this substance have not been fully investigated.[2] Therefore, strict

adherence to safety protocols is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2] A face shield may be necessary for

splash hazards.

Skin Protection

Gloves: Wear appropriate protective gloves to

prevent skin exposure.[2] While specific

breakthrough times for 2,4-Dimethylsulfolane

are not available, Butyl or Nitrile rubber gloves

are recommended for handling similar organic

sulfoxides like DMSO. Always inspect gloves for

degradation and replace them immediately if

contamination is suspected. It is crucial to

consult the glove manufacturer's chemical

resistance guide.

Lab Coat/Clothing: Wear a fully buttoned lab

coat. For larger quantities or splash risks,

consider a chemical-resistant apron or suit.

Wear appropriate protective clothing to prevent

skin exposure.[2]

Respiratory Protection

Use only in a well-ventilated area, preferably

within a certified laboratory chemical fume hood.

If airborne concentrations are expected to

exceed exposure limits, or for spill cleanup, a

NIOSH-approved respirator with an organic

vapor (OV) cartridge is required.[4] Respirator

use must comply with OSHA's 29 CFR

1910.134.[2]

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the essential steps for safely handling 2,4-Dimethylsulfolane from

preparation to disposal.
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Preparation

Handling

Cleanup & Disposal Emergency Response

Review SDS and SOPs

Don Appropriate PPE

Prepare Fume Hood and Spill Kit

Transport Chemical in Secondary Containment

Dispense in Fume Hood

Perform Experimental Work

Decontaminate Glassware and Surfaces Small Spill: Absorb with Inert Material

Spill

Exposure: Follow First Aid Measures

Exposure

Fire: Use CO2, Dry Chemical, or Foam

Fire

Segregate and Label Waste

Dispose of Waste via EHS

Doff and Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,4-Dimethylsulfolane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b094816?utm_src=pdf-body-img
https://www.benchchem.com/product/b094816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
General Handling and Dispensing Protocol:

Preparation: Before handling, ensure the Safety Data Sheet (SDS) has been reviewed and a

designated work area within a chemical fume hood is prepared. An appropriate spill kit

should be readily accessible.

Personal Protective Equipment (PPE): Don all required PPE as detailed in the table above.

Transport: When moving the chemical, use a sealed, properly labeled container within a

secondary, shatterproof container.

Dispensing: All dispensing and handling of 2,4-Dimethylsulfolane must occur within a

certified chemical fume hood to minimize inhalation exposure. Use caution to avoid

splashes.

Post-Handling: After use, tightly close the container and store it in a cool, dry, well-ventilated

area away from incompatible substances such as oxidizing agents.[2]

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the chemical. Wash hands thoroughly after handling.[2]

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek immediate

medical attention.[2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[2]

Disposal Plan
Waste Characterization and Segregation:

All waste containing 2,4-Dimethylsulfolane must be treated as hazardous waste.

Segregate waste streams to avoid mixing with incompatible materials.

Collect waste in a dedicated, properly labeled, and sealed container. The label should

include "Hazardous Waste" and the chemical name.

Disposal Procedure:

Liquid Waste: Collect all liquid waste containing 2,4-Dimethylsulfolane in a designated,

leak-proof container. Do not pour down the drain.
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Solid Waste: Contaminated solid waste, such as pipette tips, gloves, and absorbent

materials, should be collected in a separate, sealed hazardous waste container.

Empty Containers: "Empty" containers may retain chemical residue and should be treated as

hazardous waste. They should be triple-rinsed with a suitable solvent, and the rinsate

collected as hazardous waste.

Consult EHS: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) department. Follow their specific guidelines for

waste pickup and disposal. Chemical waste generators must adhere to US EPA guidelines

(40 CFR Parts 261.3) and consult state and local regulations.[2]

Spill Cleanup:

Small Spills: For small spills within a fume hood, absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth).[2] Collect the absorbent material in a sealed container for

hazardous waste disposal.

Large Spills: For large spills, evacuate the area and contact your institution's EHS or

emergency response team immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094816#personal-protective-equipment-for-handling-
2-4-dimethylsulfolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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